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Compound of Interest

Compound Name: 1-Bromotetradecane-D29

Cat. No.: B565775 Get Quote

An In-depth Technical Guide on the Stability and Storage of 1-Bromotetradecane-D29

For researchers, scientists, and professionals in drug development, ensuring the integrity of

specialized chemical reagents is paramount. This guide provides a comprehensive overview of

the stability and optimal storage conditions for 1-Bromotetradecane-D29, a deuterated analog

of 1-Bromotetradecane.

Chemical Identity and Properties
1-Bromotetradecane-D29 is a stable, isotopically labeled compound. While detailed stability

studies on the deuterated form are not extensively published, data from its non-deuterated

counterpart, 1-Bromotetradecane, offers valuable insights into its general chemical behavior

and handling requirements.

Quantitative Data Summary
To facilitate easy comparison, the following table summarizes the key storage and stability

parameters for 1-Bromotetradecane-D29 and its non-deuterated analog.
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Parameter 1-Bromotetradecane-D29
1-Bromotetradecane (Non-
deuterated Analog)

Recommended Storage

Temperature
-20°C[1] Store below +30°C[2]

Chemical Stability Stable

Chemically stable under

standard ambient conditions

(room temperature)[3]

Conditions to Avoid Data not available
Strong heating[3],

Incompatible products[4][5]

Incompatible Materials Data not available
Strong bases, Strong oxidizing

agents[2][4]

Hazardous Decomposition

Products
Data not available

Carbon monoxide (CO),

Carbon dioxide (CO2),

Hydrogen halides[4]

Experimental Protocols
While specific experimental protocols for the stability testing of 1-Bromotetradecane-D29 are

not publicly available, a general approach for assessing the stability of such a compound would

typically involve:

Long-Term Stability Assessment: The compound is stored under the recommended

conditions (-20°C) and its purity is analyzed at regular intervals using methods such as Gas

Chromatography-Mass Spectrometry (GC-MS) to detect any degradation.

Forced Degradation Studies: The compound is subjected to stress conditions like elevated

temperatures, UV light, and humidity to identify potential degradation products and

pathways. This provides a deeper understanding of its intrinsic stability.

Visualizing the Workflow for Storage and Handling
The following diagram outlines the logical steps for the proper storage and handling of 1-
Bromotetradecane-D29 to maintain its quality and ensure user safety.
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Caption: A logical workflow for the proper storage and handling of 1-Bromotetradecane-D29.
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Conclusion
The optimal storage condition for 1-Bromotetradecane-D29 is at -20°C in a tightly sealed

container, protected from light and moisture.[1] Based on the data for its non-deuterated

analog, it is a stable compound but should be kept away from strong bases and oxidizing

agents.[2] Adherence to standard laboratory safety protocols, including the use of personal

protective equipment and adequate ventilation, is essential during handling. For long-term

storage, periodic purity checks are recommended to ensure the compound's integrity for

experimental use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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